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Compound of Interest

Compound Name: TX1-85-1

Cat. No.: B611516

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of a stock solution of TX1-85-1, a potent and irreversible inhibitor of the HER3 (ErbB3)
receptor. Adherence to this protocol is crucial for ensuring the stability, and activity of the
compound for reproducible experimental results.

Chemical Properties of TX1-85-1

TX1-85-1 is a selective HER3 inhibitor that covalently binds to Cys721 within the ATP-binding
site of the receptor.[1][2][3] This irreversible binding leads to the attenuation of HER3-
dependent signaling pathways.[1][4]

Property Value Source
Molecular Weight 580.68 g/mol [1105161[7]
Formula C32H36N803 [L1[5]I6]1[7]
CAS Number 1603845-32-4 [1][51[71[8]
Appearance White to light yellow solid [1]
Solubility in DMSO 3.85 mg/mL (6.63 mM) [5][6]
Purity >98% [7119]
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Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of TX1-85-1 in dimethyl
sulfoxide (DMSO).

Materials:

TX1-85-1 powder

Anhydrous/molecular sieve-dried dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
Procedure:

» Acclimatization: Before opening, allow the vial of TX1-85-1 powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation of moisture onto the
compound.

e Weighing: Tare a clean, dry microcentrifuge tube or amber glass vial on a calibrated
analytical balance. Carefully weigh the desired amount of TX1-85-1 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh 5.81 mg of TX1-85-1 (see calculation below).

 Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed TX1-85-1
powder. To aid dissolution, vortex the solution for 1-2 minutes. Gentle warming of the tube to
37°C and sonication can also be used to increase solubility.[5][6]

 Verification: Ensure complete dissolution of the compound by visual inspection. The solution
should be clear and free of any particulate matter.
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» Aliquoting and Storage: To avoid repeated freeze-thaw cycles that can lead to degradation, it
is highly recommended to aliquot the stock solution into smaller, single-use volumes in
microcentrifuge tubes.[1][5] Store the aliquots as recommended in the table below.

Calculation for a 10 mM Stock Solution:

e Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol

)

e Mass (mg) =10 mM x 1 mL x 580.68 g/mol / 1000 = 5.81 mg

Storage and Stability

Proper storage is critical to maintain the activity of the TX1-85-1 stock solution.

Storage Temperature Shelf Life Recommendations

Recommended for long-term
-80°C 6 months
storage.[1][5]

Suitable for short-term storage.

(11518l

-20°C 1 month

Important Considerations:

Always use anhydrous DMSO to prevent hydrolysis of the compound.

Protect the stock solution from light by using amber vials or by wrapping tubes in foil.

Before use, thaw the required aliquot at room temperature and briefly centrifuge to collect
the solution at the bottom of the tube.

Avoid repeated freeze-thaw cycles.[1][5]

Visualized Experimental Workflow
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Stock Solution Preparation
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Caption: Workflow for preparing a TX1-85-1 stock solution.
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TX1-85-1 Signaling Pathway Inhibition

TX1-85-1 is an irreversible inhibitor of HER3 (ErbB3). By covalently binding to Cys721 in the
ATP-binding site, it attenuates HER3-dependent signaling. This leads to the inhibition of
downstream effectors such as Akt and ERK1/2.[4]

HERS3 Signaling Pathway Inhibition by TX1-85-1

Irreversible Inhibition . . . .
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1| HERS (ErbB3) ™| (e.q.. PI3K/AKt, MAPK/ERK) Survival

A

Click to download full resolution via product page

Caption: Inhibition of the HER3 signaling pathway by TX1-85-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of TX1-
85-1 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611516#how-to-prepare-a-stock-solution-of-tx1-85-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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